2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine

• IUPAC Name: 6-[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]imidazo[1,2-b]pyridazine
• InChI: InChI=1S/C16H18N6O2/c1-23-13-10-18-16(19-11-13)24-12-4-7-21(8-5-12)15-3-2-14-17-6-9-22(14)20-15/h2-3,6,9-12H,4-5,7-8H2,1H3
• InChI Key: JMHKCGSWDOTUHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C3=NN4C=CN=C4C=C3
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine (2-IPM) is a synthetic compound that has been studied for its potential use in a variety of scientific applications. 2-IPM is a member of the imidazopyridine family and is a heterocyclic compound with a pyrimidine ring system. It has been studied for its ability to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2). 2-IPM has also been studied for its effects on cell proliferation, apoptosis, and inflammation.

Mechanism of Action

Target of Action

The primary target of the compound 2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis .

Mode of Action

The compound interacts with TAK1 by binding to the hinge region of the kinase . The imidazo[1,2-b]pyridazine moiety of the compound is a privileged drug moiety found in many approved and experimental drugs . It has been demonstrated that while the imidazo[1,2-b]pyridazine moiety binds to the hinge region of kinases, substitutions at positions 2, 3, 6, 7, and 8 dictate kinase selectivity and potency .

Biochemical Pathways

The compound inhibits TAK1, which is constitutively upregulated and phosphorylated in multiple myeloma (MM) . TAK1 is triggered by various extracellular signals, including cytokines, growth factors, and Toll-like receptor ligands . By inhibiting TAK1, the compound disrupts these signaling pathways, leading to changes in cell growth, differentiation, and apoptosis .

Pharmacokinetics

The compound’s potency against its target, tak1, is indicated by an ic50 value of 55 nm . This suggests that the compound has a high affinity for its target, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The compound and its analogs inhibit the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM . This indicates that the compound has a potent anti-cancer effect, particularly against multiple myeloma.

Action Environment

It’s worth noting that various extracellular signals can trigger tak1 activation . Therefore, changes in these signals could potentially influence the compound’s efficacy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine in laboratory experiments include its ability to inhibit the growth of cancer cells, reduce inflammation and pain, and reduce the production of prostaglandins. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

Future research on 2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine could include further studies on its mechanism of action and its effects on other biological processes. In addition, further studies could be conducted to determine the potential therapeutic applications of this compound and to evaluate its safety and efficacy in humans. Additionally, further studies could be conducted to determine the potential effects of this compound on other types of enzymes and biological processes.

Synthesis Methods

2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine can be synthesized by a number of methods, including the reaction of 1-imidazopyridine-6-carboxylic acid with piperidine-4-carboxylic acid in the presence of a base. This reaction produces this compound and an amine byproduct. Other methods for the synthesis of this compound include the reaction of 1-imidazopyridine-6-carboxylic acid with piperidine-4-carboxylic acid in the presence of an acid, the reaction of 1-imidazopyridine-6-carboxylic acid with piperidine-4-carboxylic acid in the presence of an alcohol, and the reaction of 1-imidazopyridine-6-carboxylic acid with piperidine-4-carboxylic acid in the presence of a thiol.

Scientific Research Applications

2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)oxy]-5-methoxypyrimidine has been studied for its potential use in a variety of scientific applications. It has been studied for its ability to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2). This compound has also been studied for its effects on cell proliferation, apoptosis, and inflammation. In addition, this compound has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of several types of cancer cells.